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Executive Summary: The Shift from Menthol to
Amides
For decades, L-Menthol was the singular standard for physiological cooling. However, its

application is limited by high volatility, characteristic odor, and the activation of TRPA1/TRPV3

receptors, which causes "burning" or "stinging" side effects at high concentrations.

The WS-Series (Wilkinson Sword) carboxamides represent a targeted evolution in

chemesthesis. By stripping the cyclohexane ring of specific functional groups, these agents

achieve selective TRPM8 agonism, decoupling the cooling sensation from the minty flavor and

volatility.

This guide provides a rigorous technical comparison of the two industry standards—WS-3 (N-

Ethyl-p-menthane-3-carboxamide) and WS-23 (2-Isopropyl-N,2,3-trimethylbutyramide)—

alongside high-intensity analogs WS-5 and WS-12.

Mechanistic Foundation: Selective TRPM8 Agonism
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The cooling sensation is mediated by the Transient Receptor Potential Melastatin 8 (TRPM8)

ion channel. Unlike Menthol, which acts promiscuously across TRPA1 (pain/irritation) and

TRPV3 (warmth), WS-agents are engineered for high selectivity.

TRPM8 Activation Pathway
The following diagram illustrates the signal transduction pathway for WS-agents compared to

Menthol, highlighting the reduction in off-target noise (irritation).
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Figure 1: Mechanism of Action. WS-agents selectively target TRPM8, minimizing the TRPA1-

mediated "sting" associated with Menthol.

Physicochemical & Sensory Comparison
Comparative Data Matrix
The following table synthesizes experimental data on solubility, intensity, and sensory

character. Relative Cooling Intensity (RCI) is standardized against L-Menthol (Value = 100).
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Feature
L-Menthol

(Reference)
WS-3 (The
Standard)

WS-23 (The
Smoother)

WS-5 (High
Intensity)

Chemical Name p-Menthan-3-ol

N-Ethyl-p-

menthane-3-

carboxamide

2-Isopropyl-

N,2,3-

trimethylbutyrami

de

N-

(Ethoxycarbonyl

methyl)-3-p-

menthanecarbox

amide

CAS Number 2216-51-5 39711-79-0 51115-67-4 68489-14-5

RCI Score 100 150 (1.5x) 75 (0.75x) 400 (4.0x)

Sensory Location
Entire Mouth /

Throat

Throat / Back of

Tongue

Front of Tongue /

Mouth

Roof of Mouth /

Throat

Onset Speed Instant Rapid (<15s)
Moderate (15-

30s)

Instant

("Explosive")

Duration 10-15 min 20-30 min 15-30 min 30+ min

Solubility (PG) High High High Moderate

Solubility (H2O) ~0.4 g/L
Insoluble (<0.1

g/L)
~7.0 g/L (Higher) Insoluble

Melting Point 42°C 96-98°C 60-63°C 80-82°C

Sensory Localization Mapping
A critical differentiator is where the cooling is perceived. Formulators often blend WS-3 (Throat)

and WS-23 (Mouth) to achieve a "full-field" cooling effect.
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Click to download full resolution via product page

Figure 2: Sensory Localization. WS-23 targets the anterior oral cavity, while WS-3 and WS-5

target the posterior/pharyngeal region.

In-Depth Profile Analysis
WS-3: The "Throat Hit" Standard[1]

Profile: WS-3 is the closest synthetic analog to menthol in terms of "kick" but without the

minty taste. It provides a sharp, impact-driven cooling sensation primarily located at the back

of the tongue and throat.[1]

Application: Ideal for oral care (mouthwash) and confectionary where a "breath freshening"

signal is required.

Limitation: Can exhibit a slight bitterness or "chemical" aftertaste at concentrations >50 ppm.

WS-23: The "Smooth" Alternative[2]
Profile: Structurally distinct (acyclic amide), WS-23 offers a unique profile. It is less "sharp"

than WS-3 and does not hit the throat as aggressively. Instead, it cools the front of the

tongue and mouth.[2]

Solubility Advantage: It is significantly more water-soluble (~7 g/L) than WS-3, making it

easier to incorporate into beverages and aqueous formulations without clouding.

Synergy: Often used in conjunction with WS-3.[1] A 50:50 blend covers the entire oral cavity

(Front + Throat).

WS-5: The High-Intensity Booster
Profile: Approximately 4x the intensity of Menthol.[1][2][3] It has a delayed but "explosive"

onset.

Usage: Used in trace amounts (ppm levels) to boost the peak intensity of a formulation.

Overuse can lead to a numbing sensation.
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Experimental Protocols
Sensory Evaluation Protocol (Modified Mandom Method)
To objectively validate cooling intensity, use a time-intensity swish assay.

Reagents:

Stock Solution: 1% (w/v) of agent in Ethanol.

Test Solution: Dilute Stock into 5% Sucrose solution to reach 10-50 ppm final concentration.

Workflow:

Calibration: Panelists rinse with water (25°C).

Application: Panelist swishes 10mL of Test Solution for 15 seconds, then spits.

Rating: Panelists rate intensity (0-10 scale) at T=0, 30s, 1min, 5min, 10min.

Localization: Panelists mark active zones on a mouth map (Front, Roof, Throat).

Formulation & Solubility Handling
WS-3 and WS-23 are solids at room temperature. Direct addition to water results in

precipitation.

Correct Solubilization Workflow:

Pre-dissolve: Dissolve crystalline agent in Propylene Glycol (PG) or Ethanol at a 10-20%

concentrate.

Note: WS-3 may require mild heating (40°C) to dissolve fully in PG.

Integration: Add the PG concentrate to the aqueous phase under high-shear mixing.

Stabilization: For clear beverages, ensure the final concentration of WS-3 does not exceed

10 ppm (solubility limit), or use WS-23 (up to ~7000 ppm).
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Safety & Regulatory Status
Both agents are widely accepted for use in food, cosmetic, and pharmaceutical applications.

FEMA Numbers:

WS-3: 3455[1]

WS-23: 3804[1][4][5]

Toxicity Data:

WS-3: NOAEL (No Observed Adverse Effect Level) ~8 mg/kg-bw/day (Rat, oral).[3]

WS-23: NOAEL ~5 mg/kg-bw/day.[3]

Metabolism: Hydrolyzed in the liver to their corresponding acids and excreted via urine. They

do not accumulate in adipose tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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